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Compound of Interest

Compound Name: Fluorescent red NIR 880

Cat. No.: B1515222

Get Quote

Executive Summary & Core Directive
Do not dispose of Fluorescent Red NIR 880 down the drain.

While many modern cyanine-based NIR dyes are not classified as acutely toxic under RCRA P-

lists, they are potent environmental pollutants.[1] Their high extinction coefficients mean even

trace amounts can interfere with aquatic photosynthesis and trigger false alarms in municipal

water treatment UV-sensing arrays.

Immediate Disposal Logic:

Stock Solutions (DMSO/DMF): Treat as Hazardous Chemical Waste (Solvent-driven).

Aqueous Solutions (Buffers): Treat as Chemical Waste (Aquatic toxicity prevention).

Biological Conjugates (Antibodies/Proteins): Treat as Biohazardous Waste (inactivate, then

incinerate).
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Hazard Characterization & Regulatory Context[1][2]
[3][4][5][6][7][8][9][10]
To ensure compliance and safety, we must deconstruct "NIR 880" into its constituent hazard

parts. This dye is typically a polymethine cyanine derivative.

Component Hazard Class
Regulatory Trigger
(EPA/RCRA)

The Fluorophore (Solid) Irritant (Eyes/Skin/Resp)

Not typically P/U listed, but

treated as chemical waste due

to aquatic toxicity.[1]

The Solvent (DMSO/DMF) Flammable / Permeator

RCRA U-Listed (e.g., DMF is

U069) or Characteristic

(Ignitability D001).[1]

The Conjugate (Bio) Biohazard

BSL-1/BSL-2; requires

inactivation before final

disposal.[1]

Scientific Insight: The primary safety risk with NIR 880 is not usually the dye itself, but the

organic solvent it is dissolved in (often DMSO or DMF) which acts as a carrier, potentially

transporting the dye through skin and gloves. Always handle stock solutions with nitrile gloves

and safety glasses.

The Disposal Decision Matrix
The following logic flow dictates your disposal route. This self-validating system ensures no

waste stream is misclassified.
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Figure 1: Decision tree for segregating NIR 880 waste streams based on biological conjugation

and solvent content.[1]
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Detailed Operational Protocols
Protocol A: Disposal of Stock Solutions (High
Concentration)
Context: You have expired or leftover stock dye dissolved in DMSO, DMF, or Methanol.

Classification: Hazardous Chemical Waste (Ignitable/Toxic).

Container Selection: Use a chemically compatible HDPE or glass container. Amber glass is

preferred to prevent photodecomposition reactions that might produce unknown byproducts.

Labeling: Attach a hazardous waste tag immediately.

Constituents: Write "Organic Solvent (e.g., DMSO) 99%, Fluorescent Dye <1%".

Hazard Checkbox: Select "Toxic" and "Ignitable" (if solvent is flammable).

Segregation: Do not mix with oxidizing acids (e.g., Nitric Acid), as organic solvents can react

violently.

Storage: Store in the Satellite Accumulation Area (SAA) inside secondary containment until

EHS pickup.

Protocol B: Disposal of Aqueous Rinsates & Buffers
Context: Dilute dye in PBS, TBS, or cell culture media without live biological agents.

Classification: Non-Hazardous Chemical Waste (Best Practice).

No Drain Disposal: Even if your local municipality allows trace organic disposal, do not pour

NIR dyes down the sink.

Reasoning: NIR fluorophores are stable and can persist in water systems. They are often

used as tracers in hydrology; accidental release can invalidate experimental

environmental data downstream.

Collection: Collect in a "Non-Halogenated Aqueous Waste" carboy.
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Quenching (Optional but Recommended): If the solution is highly fluorescent, add 10%

bleach (sodium hypochlorite) to the waste container. This oxidizes the polymethine chain,

destroying the fluorophore and reducing "perceived" hazard by waste handlers.

Protocol C: Biological Conjugates (Antibody/Protein-
Dye)
Context: The dye is attached to an antibody, protein, or introduced into cell culture.

Classification: Biohazardous Waste.[2][3]

Inactivation:

Liquid: Add bleach to a final concentration of 10% (v/v) and let sit for 30 minutes. This

inactivates the biological agent AND bleaches the dye.

Solid: Autoclave at 121°C, 15 psi for 30-60 minutes.

Disposal:

Once inactivated, liquids can often be drain-disposed with copious water (verify with local

EHS).

Solids (plates, tubes) go into Red Biohazard Bags for incineration.

Protocol D: Solid Waste (Columns, Gels, Tips)
Context: Purification columns (PD-10), spin filters, or gels containing the dye.[1]

Heavily Contaminated (Dripping/Saturated): Place in a sealable bag and dispose of as

Hazardous Solid Waste.

Trace Contaminated (Gloves, Tips): Can typically be disposed of in standard lab trash,

provided no free liquid is present and they are not biohazardous.

Emergency Spill Response
If a spill occurs involving NIR 880 powder or concentrated stock:
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Secure the Area: Alert nearby personnel.

PPE: Wear nitrile gloves, lab coat, and safety goggles. If handling dry powder, use a N95

mask to prevent inhalation of particulates.

Containment:

Liquid: Absorb with vermiculite or chem-pads.

Powder: Cover with wet paper towels to prevent dust generation, then wipe up.

Decontamination: Wipe the surface with 70% Ethanol followed by a 10% Bleach solution.

The bleach helps degrade the dye chromophore, removing the red/pink stain.

Verification: Use a handheld NIR camera or imaging system (if available) to verify no

fluorescent residue remains, as visual inspection may miss faint traces.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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